Cas no 642-18-2 (Alstonine)

Alstonine structure

Product Name:Alstonine

CAS No:642-18-2

MF:C₂₁H₂₀N₂O₃

MW:348.395105361938

CID:517226

PubChem ID:441979

Update Time:2025-04-19

Alstonine Chemical and Physical Properties

Names and Identifiers

- Oxayohimbanium,3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19a,20a)-
- Alstonine
- Oxayohimbanium,3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19a,20a...
- [ "" ]
- 20alpha-Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19alpha-methyl-
- C09028
- Oxayohimbanium, 3,4,5,6,16,17-hexadehydro-16-(methoxycarbonyl)-19-methyl-, inner salt, (19alpha,20alpha)-
- HY-121002
- alstonin
- UNII-SB0M27Q90X
- AC1L9C1H
- CS-0078920
- CHEMBL1187439
- DTXSID201115727
- methyl (15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1,3,5,7,9,11,18-heptaene-19-carboxylate
- CHEBI:2612
- (4S,4aS,14aS)-1-(methoxycarbonyl)-4-methyl-4a,5,14,14a-tetrahydro-4H-indolo[2,3-a]pyrano[3,4-g]quinolizin-6-ium-13-ide
- 642-18-2
- Indole alkaloid
- OXAYOHIMBANIUM, 3,4,5,6,16,17-HEXADEHYDRO-16-(METHOXYCARBONYL)-19-METHYL-, INNER SALT, (19.ALPHA.,20.ALPHA.)-
- (19alpha,20alpha)-16-(methoxycarbonyl)-19-methyl-3,4,5,6,16,17-hexadehydro-18-oxayohimban-4-ium-1-ide
- Alstonine, hydroxide, inner salt
- 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19alpha-methyl-20alpha-oxayohimbanium
- AKOS040747799
- Q15708035
- ALSTONINE [MI]
- SB0M27Q90X
- NCI60_041680
- serpentine (alkaloid), (19alpha,20alpha)-isomer
- Methyl (19I+-)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
- Methyl (19a)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylate
- serpentine (alkaloid), hydrogen tartrate (1:1) salt
- 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19I+--methyl-20I+--oxayohimbanium
- Methyl (19a)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
- serpentine (alkaloid), (19alpha,20alpha)-hydroxide inner salt
- serpentine (alkaloid), hydroxide inner salt
- methyl (15S,16S,20S)-16-methyl-17-oxa-3,13-diazapentacyclo(11.8.0.02,10.04,9.015,20)henicosa-1,3,5,7,9,11,18-heptaene-19-carboxylate
- Methyl (19I+-)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylate
- Methyl (19alpha)-19-methyl-3,4,5,6,16,17-hexadehydrooxayohimban-4-ium-1-ide-16-carboxylic acid
- (19a)-3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19-methyloxayohimbanium
- 3,4,5,6,16,17-Hexadehydro-16-(methoxycarbonyl)-19a-methyl-20a-oxayohimbanium
- WYTGDNHDOZPMIW-RCBQFDQVSA-N
- Inchi： 1S/C21H20N2O3/c1-12-16-10-23-8-7-14-13-5-3-4-6-18(13)22-20(14)19(23)9-15(16)17(11-26-12)21(24)25-2/h3-8,11-12,15-16H,9-10H2,1-2H3/t12-,15-,16-/m0/s1
- InChI Key： WYTGDNHDOZPMIW-RCBQFDQVSA-N
- SMILES： O1C=C(C(=O)OC)[C@H]2CC3=C4C(=C5C=CC=CC5=N4)C=CN3C[C@H]2[C@@H]1C

Computed Properties

Exact Mass: 348.14739250g/mol
Monoisotopic Mass: 348.14739250g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 2
Complexity: 606
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 53.4Å²

Experimental Properties

Color/Form: Yellow powder

Alstonine Security Information

Storage Condition：Store at room temperature, 2-8 ℃ is better

Alstonine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-121002-5mg	Alstonine	642-18-2		5mg	￥12000	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A75460-5mg	Alstonine	642-18-2	,HPLC≥95%	5mg	¥4118.0	2023-09-08
ChemScence	CS-0078920-5mg	Alstonine	642-18-2		5mg	$1200.0	2022-04-26
A2B Chem LLC	AG74779-5mg	Indole alkaloid	642-18-2	>98.00%	5mg	$1409.00	2024-04-19
MedChemExpress	HY-121002-1mg	Alstonine	642-18-2		1mg	￥5454	2024-04-18